Dmean

• CAS No.: 259739-01-0
• Molecular Formula: C18H17N3O
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 2-[1-[6-[2-hydroxyethyl(methyl)amino]naphthalen-2-yl]ethylidene]propanedinitrile
• InChI: InChI=1S/C18H17N3O/c1-13(17(11-19)12-20)14-3-4-16-10-18(21(2)7-8-22)6-5-15(16)9-14/h3-6,9-10,22H,7-8H2,1-2H3
• InChI Key: XNRULZQPCJXTMC-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(C#N)C#N)C1=CC2=C(C=C1)C=C(C=C2)N(C)CCO

Description

Dmean is a useful research compound. Its molecular formula is C18H17N3O and its molecular weight is 291.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.51 g (2.1 mmol) of the third compound 3 is dissolved in 3 mL of dry pyridine to be added with 0.63 g (8.3 mmol) of malononitrile (CH2(CN)2). Reaction is processed under nitrogen to be heated at 70° C. with stirring for 4 hrs. After cooling, 50 mL of ether is added with sufficient stirring, where the part insoluble to ether is abandoned. The ether solution is washed with 50 mL of water. After being dried with anhydrous sodium sulfate and concentrated under reduced pressure, an organic phase is separated and purified by liquid chromatography (SiO2, CHCl3:EtOAc=1:1). Thus, a red solid product, 2-(1,1-dicyanopropen-2-yl)-6-[(2-hydroxyethyl)methylamino]naphthalene 4 (hereinafter referred to as fourth compound 4), is obtained, which has a weight of 0.46 g and a yield of 75.3%.